Cas no 1361891-92-0 (4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine)

• Product Name: 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine
• CAS No: 1361891-92-0
• MF: C₁₂H₈Cl₂FN
• MW: 256.103024482727
• CID: 5274253
• Update Time: 2025-07-23

4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine

• Inchi： 1S/C12H8Cl2FN/c1-7-4-8(5-12(15)16-7)10-6-9(13)2-3-11(10)14/h2-6H,1H3
• InChI Key： PPQDHHKCNHKLTA-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=CC(C2=CC(Cl)=CC=C2Cl)=C1

Additional information on 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine

Professional Introduction to 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine (CAS No. 1361891-92-0)

4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine, with the chemical formula C₁₀H₇Cl₂FN, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including *chloro* and *fluoro* substituents, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's molecular structure consists of a pyridine core substituted with a *2,5-dichlorophenyl* group and a *methyl* group at the 6-position, along with a *fluoro* atom at the 2-position. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The *chloro* and *fluoro* groups are particularly important as they can influence the compound's interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors for various therapeutic applications. Compounds like 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine have been explored as potential candidates due to their ability to modulate biological pathways. For instance, studies have shown that pyridine derivatives can serve as scaffolds for creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The synthesis of 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine typically involves multi-step organic reactions, including chlorination, fluorination, and alkylation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of *fluoro-labeled compounds* has become particularly popular in drug discovery due to their enhanced metabolic stability and binding affinity.

Recent research has highlighted the role of halogenated pyridines in medicinal chemistry. A notable study published in the Journal of Medicinal Chemistry demonstrated that incorporating *chloro* and *fluoro* substituents into pyridine derivatives can significantly enhance their pharmacological properties. Specifically, the study showed that these modifications can improve binding affinity to target proteins and reduce off-target effects.

The structural features of 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine make it an attractive candidate for further investigation. The combination of electron-withdrawing groups (*chloro* and *fluoro

In addition to its potential as an intermediate in drug synthesis, 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine has been studied for its role in material science applications. The presence of multiple functional groups allows for diverse chemical modifications, making it useful in the development of advanced materials with tailored properties.

The future prospects of this compound are promising. Ongoing research aims to explore its pharmacological potential further by designing analogs with improved efficacy and selectivity. The integration of computational chemistry techniques has accelerated the discovery process by allowing researchers to predict the behavior of new compounds before experimental synthesis.

The significance of functional group modifications in pharmaceutical chemistry cannot be overstated. The strategic placement of *chloro* and *fluoro* groups can dramatically alter a molecule's pharmacokinetic profile. For example, fluorine atoms are known to increase metabolic stability while also enhancing binding interactions with biological targets.

In conclusion, 4-(2,5-Dichlorophenyl)-2-fluoro-6-methylpyridine (CAS No. 1361891-92-0) is a multifaceted compound with substantial potential in both pharmaceutical and material science applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new methodologies for drug development, compounds like this will remain at the forefront of innovation.